Cas no 2098038-63-0 (Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098038-63-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5725212
• PubChem ID: 122239369
• Update Time: 2025-05-21

Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate
• 2098038-63-0
• ethyl 2-methyl-6-thiophen-2-ylpyrimidine-4-carboxylate
• F1967-8434
• AKOS040812364
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-(2-thienyl)-, ethyl ester
• Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H12N2O2S/c1-3-16-12(15)10-7-9(13-8(2)14-10)11-5-4-6-17-11/h4-7H,3H2,1-2H3
• InChI Key： MJVYUCFFNOOZNQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)OCC)N=C(C)N=1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 387.9±32.0 °C(Predicted)
• pka: -0?+-.0.30(Predicted)

Additional information on Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate

Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate, with the CAS number 2098038-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrimidine ring substituted with a methyl group at position 2, a thiophene moiety at position 6, and an ethoxycarbonyl group at position 4. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of anticancer agents. Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate has been investigated for its potential as a kinase inhibitor, a class of enzymes that play critical roles in cell signaling and proliferation. Kinase inhibitors are widely used in cancer therapy due to their ability to block the activity of oncogenic kinases, thereby inhibiting tumor growth and metastasis.

The thiophene moiety in this compound is known to enhance its stability and bioavailability. Thiophene-containing compounds are also associated with antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases. Recent research has explored the use of thiophene derivatives in neuroprotective agents, suggesting that Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate may have applications beyond cancer therapy.

In terms of synthesis, Ethyl 2-methyl-6-(thiophen-2-yl)pyrimidine-4-carboxylate can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substituents on the pyrimidine ring, enabling the optimization of pharmacokinetic properties such as solubility and permeability. Advanced techniques like microwave-assisted synthesis have been employed to improve reaction efficiency and yield.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro studies have demonstrated its ability to inhibit specific kinases involved in cancer progression, such as Aurora kinases and cyclin-dependent kinases (CDKs). Additionally, preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development.

From an environmental perspective, the synthesis and application of Ethyl 2-methyl-6-(thiophen-2-y1)pyrimidine4-carboxy1ate align with green chemistry principles. The use of eco-friendly solvents and catalysts in its synthesis reduces the environmental footprint associated with its production. Furthermore, its biodegradability has been assessed under controlled conditions, providing insights into its potential impact on ecosystems.

In conclusion, Ethyl 2-methyl6-(thiophen= yl)pyrimidine=carboxy1ate represents a valuable addition to the arsenal of pyrimidine derivatives being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug development efforts.